Cas no 1806893-45-7 (4-Amino-2-(bromomethyl)-3-(difluoromethyl)-5-iodopyridine)

• Product Name: 4-Amino-2-(bromomethyl)-3-(difluoromethyl)-5-iodopyridine
• CAS No: 1806893-45-7
• MF: C₇H₆BrF₂IN₂
• MW: 362.941219806671
• CID: 4810704
• Update Time: 2025-06-15

4-Amino-2-(bromomethyl)-3-(difluoromethyl)-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(bromomethyl)-3-(difluoromethyl)-5-iodopyridine

• Inchi： 1S/C7H6BrF2IN2/c8-1-4-5(7(9)10)6(12)3(11)2-13-4/h2,7H,1H2,(H2,12,13)
• InChI Key： RQNRHHQTWLXLEA-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CBr)C(C(F)F)=C1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-2-(bromomethyl)-3-(difluoromethyl)-5-iodopyridine

4-Amino-2-(bromomethyl)-3-(difluoromethyl)-5-iodopyridine (CAS No. 1806893-45-7): An Overview of a Versatile Heterocyclic Compound

4-Amino-2-(bromomethyl)-3-(difluoromethyl)-5-iodopyridine (CAS No. 1806893-45-7) is a complex and multifaceted heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound, characterized by its bromomethyl, difluoromethyl, and iodopyridine functionalities, offers a rich platform for the development of novel therapeutic agents and chemical probes.

The bromomethyl group in 4-Amino-2-(bromomethyl)-3-(difluoromethyl)-5-iodopyridine provides a versatile handle for further chemical modifications, enabling the synthesis of a wide range of derivatives. This functional group can be readily engaged in substitution reactions, allowing researchers to introduce various substituents to tailor the compound's properties for specific applications. The difluoromethyl group, on the other hand, imparts unique electronic and steric effects that can influence the compound's biological activity and metabolic stability. The presence of the iodopyridine moiety further enhances the compound's reactivity and potential for conjugation with biomolecules.

In the realm of medicinal chemistry, 4-Amino-2-(bromomethyl)-3-(difluoromethyl)-5-iodopyridine has shown promise as a lead compound for the development of new drugs targeting various diseases. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors involved in cancer, neurodegenerative disorders, and infectious diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against a key enzyme implicated in cancer cell proliferation. The researchers highlighted the importance of the bromomethyl and difluoromethyl groups in enhancing the compound's binding affinity and selectivity.

Beyond its direct therapeutic applications, 4-Amino-2-(bromomethyl)-3-(difluoromethyl)-5-iodopyridine has also been utilized as a valuable tool in chemical biology research. Its unique structure makes it an excellent scaffold for the design of chemical probes that can be used to study protein-protein interactions and cellular signaling pathways. A notable example is its use in fluorescence-based assays to monitor the activity of specific enzymes in real-time. The iodopyridine moiety can be labeled with fluorescent tags, enabling researchers to visualize and quantify enzyme activity with high sensitivity and specificity.

The synthesis of 4-Amino-2-(bromomethyl)-3-(difluoromethyl)-5-iodopyridine has been extensively studied, with several efficient routes reported in the literature. One common approach involves the sequential functionalization of a pyridine core through bromination, fluorination, and iodination steps. The choice of reagents and reaction conditions is crucial for achieving high yields and purity. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more accessible to researchers working in both academic and industrial settings.

In addition to its synthetic accessibility, 4-Amino-2-(bromomethyl)-3-(difluoromethyl)-5-iodopyridine exhibits favorable physicochemical properties that contribute to its utility as a drug candidate. Its solubility profile can be fine-tuned by modifying the substituents on the pyridine ring, allowing for optimal absorption and distribution in biological systems. Furthermore, computational studies have predicted that certain derivatives of this compound possess favorable pharmacokinetic properties, such as good oral bioavailability and low toxicity.

The future prospects for 4-Amino-2-(bromomethyl)-3-(difluoromethyl)-5-iodopyridine are promising. Ongoing research is focused on optimizing its structure to enhance its therapeutic potential while minimizing side effects. Collaborative efforts between chemists, biologists, and pharmacologists are essential for advancing this compound from bench to bedside. As new insights into its mechanism of action are uncovered, it is likely that 4-Amino-2-(bromomethyl)-3-(difluoromethyl)-5-iodopyridine will continue to play a significant role in the development of innovative treatments for various diseases.

In conclusion, 4-Amino-2-(bromomethyl)-3-(difluoromethyl)-5-iodopyridine (CAS No. 1806893-45-7) is a remarkable heterocyclic compound with a diverse range of applications in medicinal chemistry and chemical biology. Its unique structural features provide a robust foundation for further research and development, making it an exciting area of focus for scientists working at the intersection of chemistry and biology.